![molecular formula C12H11Cl2N3 B1467323 6-chloro-N-(4-chlorobenzyl)-2-methylpyrimidin-4-amine CAS No. 1111849-95-6](/img/structure/B1467323.png)
6-chloro-N-(4-chlorobenzyl)-2-methylpyrimidin-4-amine
Overview
Description
Scientific Research Applications
Crystal Structure Analysis
One area of application involves crystal and molecular structure analysis. The compound's conformational differences highlight the role of hydrogen-bonding interactions in stabilizing crystal structures. For example, studies on similar compounds, such as benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, reveal the significance of these interactions in forming layered structures within crystals (Odell et al., 2007).
Synthesis and Biological Activity
The compound is also explored in the synthesis of derivatives with potential biological activities. Reactions involving similar pyrimidine derivatives result in compounds exhibiting pronounced antituberculous effects, indicating the potential for developing new therapeutic agents (Erkin & Krutikov, 2007).
Chemical Transformations
Research into chemical transformations provides insights into the reactivity of pyrimidine derivatives. Investigations into reactions of heterocyclic halogeno compounds with nucleophiles, for instance, elucidate mechanisms leading to novel pyrimidine formations, including ring transformations and aminations (Hertog et al., 2010).
Regioselectivity in Reactions
Studies on the regioselectivity of displacement reactions involving similar compounds offer valuable knowledge for designing targeted chemical syntheses. Such research contributes to understanding the formation of specific pyrimidine derivatives under varying conditions, enhancing the efficiency of synthetic pathways (Doulah et al., 2014).
Pharmaceutical Applications
The applications extend to pharmaceutical research, where derivatives of similar compounds are analyzed for their potential as medicinal agents. For instance, molecular docking and experimental techniques are employed to investigate the pharmaceutical attributes of pyrimidine derivatives, highlighting their significance in developing drugs for various diseases (Aayisha et al., 2019).
properties
IUPAC Name |
6-chloro-N-[(4-chlorophenyl)methyl]-2-methylpyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2N3/c1-8-16-11(14)6-12(17-8)15-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBEUZANZIGDKGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)NCC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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